Cas no 2228800-80-2 (methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate
• CAS No: 2228800-80-2
• MF: C₈H₉BrO₃S
• MW: 265.124260663986
• CID: 5853255
• PubChem ID: 165733736
• Update Time: 2025-05-21

methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate
• EN300-1921293
• 2228800-80-2

• Inchi： 1S/C8H9BrO3S/c1-12-8(11)5-2-7(13-4-5)6(10)3-9/h2,4,6,10H,3H2,1H3
• InChI Key： KIEZYZSTVNZWPU-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC(C(=O)OC)=CS1)O

Computed Properties

• Exact Mass: 263.94558g/mol
• Monoisotopic Mass: 263.94558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate (CAS No. 2228800-80-2)

Methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate, with the CAS number 2228800-80-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thiophene derivative family, known for its versatile applications in drug discovery, agrochemicals, and advanced material synthesis. Its unique structure, featuring a bromo-hydroxyethyl side chain and a methyl carboxylate group, makes it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for thiophene-based compounds has surged due to their role in developing novel therapeutics, including kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate for its potential in creating targeted drug delivery systems. The presence of both bromine and hydroxyl functional groups allows for further chemical modifications, enabling the design of molecules with enhanced bioavailability and selectivity.

The compound's CAS no 2228800-80-2 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in synthetic chemistry. Scientists are exploring its utility in green chemistry applications, aligning with the global push for sustainable and eco-friendly synthetic routes. Questions like "How to synthesize methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate?" or "What are the applications of thiophene-3-carboxylate derivatives?" are common among researchers, highlighting the need for detailed technical insights.

From a structural perspective, the thiophene ring in this compound provides aromatic stability, while the ester group offers reactivity for further derivatization. This dual functionality makes it a preferred choice for constructing heterocyclic scaffolds in medicinal chemistry. Additionally, the bromo substituent serves as a handle for cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis.

In material science, methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate is investigated for its role in developing conductive polymers and organic semiconductors. The thiophene moiety is a key building block in these materials, contributing to their electronic properties. With the rise of flexible electronics and IoT devices, researchers are keen on optimizing such compounds for high-performance applications.

Quality control and analytical characterization of CAS 2228800-80-2 are critical for ensuring reproducibility in research. Techniques like NMR, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical and academic clients.

In summary, methyl 5-(2-bromo-1-hydroxyethyl)thiophene-3-carboxylate (CAS 2228800-80-2) is a multifaceted compound with broad applications in drug development and advanced materials. Its unique chemical properties and adaptability make it a subject of ongoing research, addressing key challenges in modern chemistry and technology.